Cas no 2248290-44-8 (5-Bromo-3-(difluoromethyl)-1,4-dimethylpyrazole)

• Product Name: 5-Bromo-3-(difluoromethyl)-1,4-dimethylpyrazole
• CAS No: 2248290-44-8
• MF: C₆H₇BrF₂N₂
• MW: 225.033987283707
• CID: 5785775
• PubChem ID: 137940647
• Update Time: 2023-12-26

5-Bromo-3-(difluoromethyl)-1,4-dimethylpyrazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-(difluoromethyl)-1,4-dimethyl-1H-pyrazole
• 2248290-44-8
• EN300-6511066
• 5-Bromo-3-(difluoromethyl)-1,4-dimethylpyrazole
• 1H-Pyrazole, 5-bromo-3-(difluoromethyl)-1,4-dimethyl-

• Inchi： 1S/C6H7BrF2N2/c1-3-4(6(8)9)10-11(2)5(3)7/h6H,1-2H3
• InChI Key： HPBQNLOHKMMVJS-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C(C(F)F)=NN1C

Computed Properties

• Exact Mass: 223.97607g/mol
• Monoisotopic Mass: 223.97607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.69±0.1 g/cm3(Predicted)
• Boiling Point: 254.3±35.0 °C(Predicted)
• pka: -0.55±0.10(Predicted)